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Compound of Interest

Compound Name: Antennapedia peptide tfa

Cat. No.: B15597638 Get Quote

For researchers, scientists, and drug development professionals, Antennapedia peptide (also

known as Penetratin), provided as a trifluoroacetate (TFA) salt, represents a pivotal tool in the

exploration of cellular delivery mechanisms. This 16-amino acid peptide, derived from the third

helix of the Drosophila Antennapedia homeodomain, is a well-established cell-penetrating

peptide (CPP) renowned for its ability to translocate across cellular membranes and facilitate

the intracellular delivery of a wide array of cargo molecules.[1][2] This guide provides a

comprehensive overview of its basic characteristics, experimental protocols for its study, and

visualizations of its mechanisms and workflows.

Core Characteristics of Antennapedia Peptide TFA
The trifluoroacetate salt of the Antennapedia peptide is the most common commercially

available form, resulting from its purification by reverse-phase high-performance liquid

chromatography (RP-HPLC) where TFA is used as an ion-pairing agent.[2] While generally not

interfering with most in vitro assays, the presence of TFA can influence the peptide's net weight

and solubility characteristics.[2]

Quantitative Data Summary
For ease of reference and comparison, the core quantitative characteristics of Antennapedia
peptide TFA are summarized in the table below.
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Characteristic Value Source(s)

Amino Acid Sequence

Arg-Gln-Ile-Lys-Ile-Trp-Phe-

Gln-Asn-Arg-Arg-Met-Lys-Trp-

Lys-Lys

(RQIKIWFQNRRMKWKK)

[1][3]

Molecular Weight (Peptide) ~2245.74 g/mol [2]

Molecular Weight (TFA Salt) ~2360.82 g/mol [3][4]

Purity (by HPLC) Typically ≥95% to >98% [1][2][5]

Molecular Formula (Peptide) C₁₀₄H₁₆₉N₃₅O₁₉S [6]

Molecular Formula (TFA Salt)
C₁₀₄H₁₆₈N₃₄O₂₀S •

XCF₃COOH
[1]

Solubility

Soluble in water (up to 100

mg/mL, may require

sonication)

[7][8]

Storage (Lyophilized Powder)

-20°C for up to 2 years; -80°C

for long-term storage (up to 3

years)

[5][7][8]

Storage (In Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[7]

Mechanisms of Cellular Entry
Antennapedia peptide is understood to enter cells through two primary pathways: direct

translocation across the plasma membrane and endocytosis. The prevalence of each pathway

can be influenced by factors such as peptide concentration and the nature of the cargo.
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Cellular Uptake Pathways of Antennapedia Peptide
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Cellular uptake mechanisms of Antennapedia peptide.

Experimental Protocols
To investigate the cellular uptake and efficacy of Antennapedia peptide TFA, several key

experimental approaches are commonly employed. Detailed methodologies for these

experiments are outlined below.

Quantification of Cellular Uptake by Flow Cytometry
(FACS)
This protocol allows for the quantitative measurement of peptide uptake within a cell

population.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15597638?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FACS Workflow for Peptide Uptake Quantification

Start

Seed cells in 24-well plates
(2 x 10^5 cells/well)

Incubate with fluorescently-labeled
Antennapedia peptide (e.g., 1 µM in OptiMEM)

for 1.5 hours at 37°C

Wash cells twice with DPBS

Treat with trypsin (0.05%)
to remove surface-bound peptide

Resuspend cells in FACS buffer
(DPBS with 0.5% FBS)

Analyze by Flow Cytometry
(measure mean fluorescence intensity)

Data Analysis:
Quantify cellular uptake

End
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Confocal Microscopy Workflow for Peptide Localization

Start

Seed cells on glass-bottom dishes
or coverslips

Incubate with fluorescently-labeled
Antennapedia peptide (e.g., 2 hours)

Wash cells with fresh medium

Counterstain nuclei
(e.g., Hoechst 33342)

Image with Confocal Microscope

Analyze images for
subcellular localization

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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